Cas no 2227747-25-1 (rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227747-25-1
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6023364
• PubChem ID: 165842394
• Update Time: 2025-06-08

rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid
• EN300-1750192
• 2227747-25-1

• Inchi： 1S/C15H15NO2/c1-15(2)12(13(15)14(17)18)10-5-6-11-9(8-10)4-3-7-16-11/h3-8,12-13H,1-2H3,(H,17,18)/t12-,13+/m1/s1
• InChI Key： ZRGRFZYOROBBTM-OLZOCXBDSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC3C(=CC=CN=3)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid (CAS No. 2227747-25-1)

Rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid (CAS No. 2227747-25-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring substituted with a quinoline moiety and two methyl groups. The racemic nature of the compound suggests the presence of both enantiomers, which can have distinct biological activities and pharmacological properties.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid is particularly intriguing due to its potential for modulating various biological targets. The cyclopropane ring is known for its high reactivity and conformational rigidity, which can influence the compound's binding affinity and selectivity for specific receptors or enzymes. The quinoline moiety, on the other hand, is a common pharmacophore found in many bioactive molecules, including antimalarials and anticancer agents.

Recent studies have explored the biological activities of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid. One notable area of research has focused on its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be necessary to improve its pharmacokinetic profile and reduce potential side effects.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid has been reported using various synthetic routes. One common approach involves the coupling of a quinoline derivative with a cyclopropane precursor followed by carboxylation. The racemic nature of the final product can be achieved through non-stereoselective reactions or by mixing enantiomerically pure starting materials. Recent advancements in asymmetric synthesis have also opened up new possibilities for preparing enantiomerically pure forms of this compound.

The safety profile of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses. However, further safety assessments are required to ensure its long-term safety and efficacy in human subjects.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(quinolin-6-yl)cyclopropane-1-carboxylic acid (CAS No. 2227747-25-1) represents a promising lead compound with potential applications in cancer therapy and inflammation management. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use. As new findings continue to emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.